2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide

• IUPAC Name: 2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide
• InChI: InChI=1S/C19H24N4O/c1-2-7-17(15-8-4-3-5-9-15)19(24)21-18-11-6-10-16(18)14-23-13-12-20-22-23/h2-5,8-9,12-13,16-18H,1,6-7,10-11,14H2,(H,21,24)/t16-,17?,18-/m1/s1
• InChI Key: WSLARQSLJLMHPT-GVYDCBATSA-N
• Canonical SMILES: C=CCC(C1=CC=CC=C1)C(=O)NC2CCCC2CN3C=CN=N3
• Isomeric SMILES: C=CCC(C1=CC=CC=C1)C(=O)N[C@@H]2CCC[C@@H]2CN3C=CN=N3
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide, also known as PTZ-343, is a novel compound that has gained significant attention in the scientific community. This compound has been synthesized using a unique method and has shown promising results in scientific research applications. In

Mechanism of Action

2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide works by binding to the active site of sEH and inhibiting its enzymatic activity. This leads to an increase in the levels of EETs in the body, which can have a wide range of effects. EETs have been shown to have anti-inflammatory, analgesic, and cardioprotective effects, among others.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have cardioprotective effects in animal models of ischemia-reperfusion injury. These effects are thought to be mediated by the increased levels of EETs in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide is its selectivity for sEH. This allows for more precise modulation of the levels of EETs in the body. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the study of 2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide. One direction is to explore its potential as a therapeutic agent for various diseases, such as inflammation, pain, and cardiovascular disease. Another direction is to study its effects on other signaling pathways in the body. Additionally, the synthesis method for this compound can be further optimized to improve yields and purity. Finally, the development of more soluble analogs of this compound could overcome some of the limitations for lab experiments.

Synthesis Methods

2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide has been synthesized using a multi-step process that involves the use of various reagents and catalysts. The synthesis process involves the reaction of 2-phenylpent-4-enamide with (1R,2R)-2-azidomethylcyclopentanol in the presence of copper (I) iodide and sodium ascorbate to form the intermediate compound. The intermediate compound is then treated with triphenylphosphine and water to form this compound. This synthesis method has been optimized to produce high yields of this compound with excellent purity.

Scientific Research Applications

2-phenyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pent-4-enamide has shown promising results in scientific research applications. It has been found to be a potent and selective inhibitor of the enzyme soluble epoxide hydrolase (sEH). sEH is an enzyme that plays a critical role in the metabolism of epoxyeicosatrienoic acids (EETs), which are important signaling molecules in the body. Inhibition of sEH by this compound leads to an increase in the levels of EETs in the body, which has been shown to have a wide range of beneficial effects.